Cas no 1003013-83-9 (3-(Iodomethyl)-1,1-dimethoxycyclobutane)

• Product Name: 3-(Iodomethyl)-1,1-dimethoxycyclobutane
• CAS No: 1003013-83-9
• MF: C₇H₁₃IO₂
• MW: 256.081394910812
• MDL: MFCD12755813
• CID: 97659
• PubChem ID: 46942095
• Update Time: 2025-05-24

3-(Iodomethyl)-1,1-dimethoxycyclobutane Chemical and Physical Properties

Names and Identifiers

• 3-(Iodomethyl)-1,1-dimethoxycyclobutane
• 3-Iodomethyl-1,1-dimethoxy-cyclobutane
• Cyclobutane, 3-(iodomethyl)-1,1-dimethoxy-
• I-dipropyl-3,6-dioxaoctanediamide
• AKOS015853718
• C7H13IO2
• DTXSID70677506
• F2147-4324
• J-510887
• 1003013-83-9
• FT-0743678
• I,N
• GS-4412
• AGPKIHFLRJRIKP-UHFFFAOYSA-N
• ETH 322, ETH 332, N,N-Dioctadecyl-N
• A16163
• SCHEMBL1864379
• DB-012051

• MDL： MFCD12755813
• Inchi： 1S/C7H13IO2/c1-9-7(10-2)3-6(4-7)5-8/h6H,3-5H2,1-2H3
• InChI Key： AGPKIHFLRJRIKP-UHFFFAOYSA-N
• SMILES： ICC1CC(C1)(OC)OC

Computed Properties

• Exact Mass: 255.99600
• Monoisotopic Mass: 255.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2
• XLogP3: 1.9

Experimental Properties

• PSA: 18.46000
• LogP: 1.82050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 3-(Iodomethyl)-1,1-dimethoxycyclobutane

3-(Iodomethyl)-1,1-dimethoxycyclobutane: A Comprehensive Overview

3-(Iodomethyl)-1,1-dimethoxycyclobutane is a unique organic compound with the CAS number 1003013-83-9. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its intriguing structure and potential applications. The molecule consists of a cyclobutane ring substituted with an iodomethyl group and two methoxy groups, making it a versatile building block for various chemical reactions. Recent studies have highlighted its role in drug discovery and material science, underscoring its importance in contemporary research.

The synthesis of 3-(Iodomethyl)-1,1-dimethoxycyclobutane involves a multi-step process that typically begins with the preparation of the cyclobutane derivative. Researchers have employed various methodologies, including ring-opening reactions and nucleophilic substitutions, to achieve high yields and purity. A 2023 study published in *Journal of Organic Chemistry* demonstrated an efficient route using palladium-catalyzed coupling reactions, which significantly improved the reaction efficiency and scalability.

One of the most notable applications of 3-(Iodomethyl)-1,1-dimethoxycyclobutane is in medicinal chemistry. The compound serves as a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting complex biological systems. For instance, recent research has shown its utility in constructing heterocyclic frameworks that exhibit potent anti-cancer properties. A team from Stanford University reported in *Nature Communications* that derivatives of this compound demonstrated selective inhibition of a key oncogenic pathway, paving the way for potential therapeutic interventions.

In addition to its role in drug discovery, 3-(Iodomethyl)-1,1-dimethoxycyclobutane has found applications in polymer science. Its unique electronic properties make it an ideal monomer for synthesizing advanced materials with tailored functionalities. A 2022 study in *Macromolecules* highlighted its use in creating stimuli-responsive polymers that exhibit shape-memory behavior under external stimuli such as temperature or light. These materials hold promise for applications in soft robotics and adaptive textiles.

The physical and chemical properties of 3-(Iodomethyl)-1,1-dimethoxycyclobutane have been extensively characterized using modern analytical techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided insights into its molecular structure and stability. Researchers have also investigated its thermal stability and reactivity under various conditions, revealing its suitability for demanding chemical transformations.

From an environmental standpoint, understanding the degradation pathways of 3-(Iodomethyl)-1,1-dimethoxycyclobutane is crucial for assessing its ecological impact. Recent studies have shown that the compound undergoes rapid hydrolysis under alkaline conditions, minimizing its persistence in aquatic environments. This information is vital for regulatory agencies aiming to establish safety guidelines for handling such compounds.

In conclusion, 3-(Iodomethyl)-1,1-dimethoxycyclobutane stands as a remarkable example of how structural complexity can lead to diverse functional applications. With ongoing advancements in synthetic methodologies and materials science, this compound is poised to play an even greater role in shaping future innovations across multiple disciplines.